Cas no 70972-99-5 (Benzaldehyde, 4-decyl-)

• Product Name: Benzaldehyde, 4-decyl-
• CAS No: 70972-99-5
• MF: C₁₇H₂₆O
• MW: 246.387745380402
• CID: 546316
• PubChem ID: 12839019
• Update Time: 2025-04-19

Benzaldehyde, 4-decyl- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-decyl-
• 4-decylbenzaldehyde
• 70972-99-5
• DTXSID00511161
• SCHEMBL1876234
• LAFJBWCWIUMKJU-UHFFFAOYSA-N
• 4-(n-decyl)benzaldehyde

• Inchi： 1S/C17H26O/c1-2-3-4-5-6-7-8-9-10-16-11-13-17(15-18)14-12-16/h11-15H,2-10H2,1H3
• InChI Key： LAFJBWCWIUMKJU-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)CCCCCCCCCC

Computed Properties

• Exact Mass: 246.19848
• Monoisotopic Mass: 246.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07